2-Chloro-6-fluoroquinazoline
Overview
Description
2-Chloro-6-fluoroquinazoline is a chemical compound with the molecular formula C8H4ClFN2 and a molecular weight of 182.58 . It is a solid substance .
Molecular Structure Analysis
The InChI code for 2-Chloro-6-fluoroquinazoline is1S/C8H4ClFN2/c9-8-11-4-5-3-6 (10)1-2-7 (5)12-8/h1-4H . This compound contains a total of 17 bonds, including 13 non-H bonds, 11 multiple bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 Pyrimidine . Physical And Chemical Properties Analysis
2-Chloro-6-fluoroquinazoline is a solid substance . It has a boiling point of 254.1±22.0 C at 760 mmHg .Scientific Research Applications
Chemical Properties and Synthesis
“2-Chloro-6-fluoroquinazoline” is a chemical compound with the molecular formula C8H4ClFN2 . It has a molecular weight of 182.58 and a boiling point of 254.1±22.0 C at 760 mmHg . This compound is typically stored at 4°C .
Biological Applications
Quinazoline and quinazolinone derivatives, which include “2-Chloro-6-fluoroquinazoline”, have been found to exhibit a wide range of biopharmaceutical activities . These compounds are considered significant for the synthesis of molecules with diverse physiological significance and pharmacological utilization .
Anticancer Activity
Some quinazolinone derivatives have shown promising broad-spectrum anti-cancer effects . For instance, certain derivatives have demonstrated selective and exclusive inhibition activity in p53 mutant cancer cell lines .
Antibacterial Activity
Quinazolinones have been found to exhibit antibacterial properties . The emergence of drug-resistant bacterial strains has increased the need for the development of novel antibiotics, and quinazolinones have been investigated as potential novel drug molecules .
Anti-Inflammatory and Analgesic Activity
Quinazolinones have also been found to exhibit anti-inflammatory and analgesic activities . This makes them a potential target for the development of new drugs for the treatment of conditions involving inflammation and pain .
Antifungal Activity
Quinazolinones have been found to exhibit antifungal properties . This makes them a potential target for the development of new antifungal drugs .
Anti-HIV Activity
Quinazolinones have been found to exhibit anti-HIV properties . This makes them a potential target for the development of new drugs for the treatment of HIV .
Anticonvulsant Activity
Quinazolinones have been found to exhibit anticonvulsant properties . This makes them a potential target for the development of new drugs for the treatment of conditions involving seizures .
Safety and Hazards
properties
IUPAC Name |
2-chloro-6-fluoroquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClFN2/c9-8-11-4-5-3-6(10)1-2-7(5)12-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYJZACFROUOTDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NC=C2C=C1F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591580 |
Source
|
| Record name | 2-Chloro-6-fluoroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-fluoroquinazoline | |
CAS RN |
113082-27-2 |
Source
|
| Record name | 2-Chloro-6-fluoroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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